![molecular formula C16H16N2OS B1400132 2-imino-7,7-dimethyl-4-phenyl-2,6,7,8-tetrahydro-5H-1,3-benzothiazin-5-one CAS No. 1374509-65-5](/img/structure/B1400132.png)
2-imino-7,7-dimethyl-4-phenyl-2,6,7,8-tetrahydro-5H-1,3-benzothiazin-5-one
Overview
Description
The compound “2-imino-7,7-dimethyl-4-phenyl-2,6,7,8-tetrahydro-5H-1,3-benzothiazin-5-one” is a chemical compound with the molecular formula C16H16N2OS . It is related to the class of compounds known as 2-amino-7,7-dimethyl-5-oxo-4-phenyl-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile .
Synthesis Analysis
The synthesis of related compounds involves a one-pot multi-component reaction of substituted aromatic aldehydes, dimedone, malonitrile, in the presence of a base such as potassium tertiary butoxide and THF in methanol as solvent at room temperature . Another method involves the use of nickel ferrite magnetic nanoparticles as a recyclable catalyst in green solvent at 40 °C .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic techniques such as FT-IR, 1H NMR, 13C NMR . The quantum theoretical calculations of the molecular structure of this new compound have been predicted using Density Functional Theory in the solvent DMSO .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be analyzed using various techniques. For example, the melting point can be determined . The molecular weight is approximately 284.376 Da .Scientific Research Applications
Microwave-Mediated Synthesis of Novel Heterocycles
This compound has been utilized in the microwave-mediated synthesis of novel heterocycles, including thiazole, oxazole, and thiadiazine moieties. The process involves bromination and subsequent reactions with various substituted compounds, yielding various heterocyclic products. This methodology highlights the versatility of the compound in synthesizing diverse heterocycles under microwave irradiation (Dabholkar & Mishra, 2006).
Synthesis and Structure Elucidation
The compound has been used in the synthesis of a 1,2,5,7-benzothiatriazonine, a nine-membered heterocyclic product. This study demonstrated the reactivity of the compound under specific conditions and its role in forming structurally complex heterocycles, as confirmed by X-ray crystallography (Schläpfer-Dähler et al., 1984).
Synthesis of Antimicrobial Agents
Research has explored the synthesis of 1,4-benzothiazine derivatives, including compounds related to 2-imino-7,7-dimethyl-4-phenyl-2,6,7,8-tetrahydro-5H-1,3-benzothiazin-5-one, for antimicrobial purposes. These compounds demonstrated convincing activities against certain bacteria, highlighting potential pharmaceutical applications (Dabholkar & Gavande, 2016).
Role in Corrosion Inhibition
Thiazoles derived from similar compounds have been investigated for their role in corrosion inhibition of mild steel in acidic solutions. These studies contribute to understanding the compound's potential applications in industrial corrosion prevention (Quraishi & Sharma, 2005).
Development of Antitumor Agents
Research into 2-aryl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ols, structurally related to the compound , has shown promise in developing antitumor agents. These compounds have shown high selectivity against aneuploid cell lines, indicating potential for targeted cancer therapies (Zhang et al., 2010).
Future Directions
Properties
IUPAC Name |
2-imino-7,7-dimethyl-4-phenyl-6,8-dihydro-1,3-benzothiazin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2OS/c1-16(2)8-11(19)13-12(9-16)20-15(17)18-14(13)10-6-4-3-5-7-10/h3-7,17H,8-9H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVNBOBIQEFKCRA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(=O)C1)C(=NC(=N)S2)C3=CC=CC=C3)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601140996 | |
Record name | 5H-1,3-Benzothiazin-5-one, 2,6,7,8-tetrahydro-2-imino-7,7-dimethyl-4-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601140996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1374509-65-5 | |
Record name | 5H-1,3-Benzothiazin-5-one, 2,6,7,8-tetrahydro-2-imino-7,7-dimethyl-4-phenyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1374509-65-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5H-1,3-Benzothiazin-5-one, 2,6,7,8-tetrahydro-2-imino-7,7-dimethyl-4-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601140996 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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